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Compound Name:
2-Hydroxy-2'-

methoxybenzophenone

CAS No.: 21147-18-2

Cat. No.: B8678483 Get Quote

Executive Summary
The efficient extraction of 2-Hydroxy-2'-methoxybenzophenone requires a solvent system

that balances high solubility of the lipophilic target with the exclusion of polar impurities.[1]

Unlike its common isomer (2-hydroxy-4-methoxybenzophenone), the 2,2'-substitution pattern

introduces significant steric torsion and alters the intramolecular hydrogen bonding network.[1]

[2] This guide provides a rational solvent selection strategy, prioritizing "Green Chemistry"

principles (ICH Q3C/Chem21) while ensuring high recovery yields (>95%).

Chemical Identity & Physicochemical Profiling
Understanding the molecular architecture is the first step in rational solvent design.[3]
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Property Value / Characteristic Implication for Extraction

Chemical Structure
2-OH (Ring A), 2'-OMe (Ring

B)[1][2][4]

Steric Hindrance: The 2'-

methoxy group forces the

phenyl rings out of planarity,

potentially lowering the melting

point and increasing solubility

in non-polar solvents

compared to the 4-methoxy

isomer.[1][3]

LogP (Predicted) ~3.6 – 3.9

Highly Lipophilic: Preferentially

partitions into organic phases.

[2][3] Effectively insoluble in

water.[2][3][5][6]

pKa (Phenolic OH) ~7.5 – 8.0

pH Sensitivity: The phenolic

proton is acidic.[2][3]

Extraction must be performed

at pH < 6 to keep the molecule

neutral (protonated) and

organic-soluble.[1][2]

H-Bonding
Intramolecular (OH[1]

[2]···O=C)

The strong internal H-bond

reduces interaction with protic

solvents, making aprotic

solvents (e.g., Ethyl Acetate,

Toluene) highly effective.[1][2]

[3]

Solvent Selection Strategy
The selection process utilizes the Hansen Solubility Parameters (HSP) and Green Chemistry

rankings.[3] The goal is to maximize the "Relative Energy Difference" (RED) between the target

and impurities while minimizing the RED between the target and solvent.[3]

Solvent Screening Matrix
Ranked by Efficiency, Selectivity, and Environmental Impact.
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Solvent Class
Representative
Solvent

Solubility
Rating

Green Score
(Chem21)

Application
Context

Esters

(Recommended)
Ethyl Acetate Excellent Recommended

Primary Choice.

High capacity,

volatile for easy

removal, low

toxicity.[1][2]

Alcohols Ethanol (95%) Good Recommended

Recrystallization.

Good solubility at

high temp, poor

at low temp.[1][2]

[3] Good for SLE

from solids.[2][3]

Ethers
CPME / 2-

MeTHF
Very Good Recommended

Green

Alternatives.

Replaces

DCM/THF.[1][2]

CPME resists

peroxide

formation and

separates well

from water.[2][3]

Hydrocarbons
Toluene /

Heptane
Moderate Problematic

Wash Steps. Use

Heptane to wash

away ultra-

lipophilic grease

or to precipitate

the target from a

polar

concentrate.[2][3]

Chlorinated Dichloromethane

(DCM)

Excellent Hazardous Avoid. Only use

if selectivity is

impossible

otherwise.[2][3]

High
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environmental

burden.[2][3]

Decision Logic Pathway
The following logic gate determines the optimal solvent based on the sample matrix.[3]
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Start: Define Matrix

Is sample Aqueous
(Reaction Mix/Wastewater)?

Is sample Solid
(Polymer/Cosmetic)?

No

Check pH

Yes

SLE Solvent Selection Adjust to pH < 5
(Ensure Neutral Form)

pH > 7

LLE Solvent Selection

pH < 6

Select Ethyl Acetate
(General Purpose)

Standard Lab

Select 2-MeTHF
(Process Scale/Green)

Industrial/Green

Select Ethanol/Isopropanol
(For Cosmetics/Polymers)

High Purity Req

Select Acetone
(Rapid Evaporation)

Fast Drying Req

Click to download full resolution via product page

Figure 1: Decision tree for selecting the extraction solvent based on matrix type and pH

constraints.[1]
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Detailed Extraction Protocols
Protocol A: Liquid-Liquid Extraction (From Aqueous
Reaction Media)
Objective: Isolate 2-Hydroxy-2'-methoxybenzophenone from a synthesis quench or

wastewater.[1][2]

Reagents:

Extraction Solvent: Ethyl Acetate (HPLC Grade).[1][2][3]

pH Adjuster: 1M HCl.[2][3]

Drying Agent: Anhydrous Magnesium Sulfate (ngcontent-ng-c2977031039="" _nghost-ng-

c1310870263="" class="inline ng-star-inserted">

).[2][3]

Step-by-Step Procedure:

pH Adjustment: Measure the pH of the aqueous mixture. Slowly add 1M HCl with stirring until

pH is 4.0 – 5.0.

Scientific Rationale: This protonates the phenolic oxygen (pKa ~8), ensuring the molecule

is neutral and maximally lipophilic.[1][3]

Equilibration: Transfer the aqueous solution to a separatory funnel. Add Ethyl Acetate at a

1:1 (v/v) ratio.[1][2][3]

Extraction: Shake vigorously for 2 minutes. Vent frequently. Allow phases to separate for 5–

10 minutes.

Observation: The target will migrate to the upper organic layer (yellowish).[2][3]

Repeat: Collect the organic layer. Re-extract the aqueous layer with fresh Ethyl Acetate (0.5

volume) to recover residual analyte.[2][3] Combine organic extracts.
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Washing: Wash the combined organic phase once with Brine (Saturated NaCl) to remove

trapped water and polar impurities.[2][3]

Drying & Concentration: Dry over

, filter, and evaporate solvent under reduced pressure (Rotovap at 40°C) to yield the crude
oil/solid.

Protocol B: Solid-Liquid Extraction (From
Cosmetic/Polymer Matrix)
Objective: Quantify UV filter content in a finished product.[1][2]

Reagents:

Solvent: Ethanol (Absolute) or Methanol.[1][2][3]

Apparatus: Ultrasonic Bath.[2][3][7]

Step-by-Step Procedure:

Sample Prep: Weigh 1.0 g of sample into a centrifuge tube.

Solvation: Add 10 mL of Ethanol. Vortex for 30 seconds to disperse the matrix.[2][3]

Ultrasonication: Sonicate for 15 minutes at room temperature.

Mechanism:[2][4][6][8] Cavitation disrupts the matrix, releasing the benzophenone which is

highly soluble in ethanol.[3]

Clarification: Centrifuge at 4000 rpm for 10 minutes.

Filtration: Filter the supernatant through a 0.45 µm PTFE filter prior to HPLC analysis.

Analytical Validation (HPLC-UV)
To verify extraction efficiency, use the following method. Note that the 2'-methoxy isomer must

be resolved from the 4-methoxy isomer if both are suspected.[1]
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100mm x 4.6mm, 3.5µm).[1]

[2][3]

Mobile Phase: Isocratic Acetonitrile:Water (65:35 v/v) with 0.1% Formic Acid.[2][3]

Flow Rate: 1.0 mL/min.[2][3][9]

Detection: UV at 300 nm (Target has broad absorption in UVB/UVA II region).[2][3]

Differentiation: The 2-hydroxy-2'-methoxy isomer typically elutes later than the 4-methoxy

isomer due to higher lipophilicity (steric shielding of polar groups) and lack of intermolecular

H-bonding capability compared to the para-isomer.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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